Cas no 1797859-73-4 (2-(cyclopentylsulfanyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide)

• Product Name: 2-(cyclopentylsulfanyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide
• CAS No: 1797859-73-4
• MF: C₁₈H₂₆N₂OS
• MW: 318.476843357086
• CID: 5373234
• Update Time: 2025-06-09

2-(cyclopentylsulfanyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentylsulfanyl-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide
• 2-(cyclopentylsulfanyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide

• Inchi： 1S/C18H26N2OS/c21-18(14-22-17-10-4-5-11-17)19-13-16-9-6-12-20(16)15-7-2-1-3-8-15/h1-3,7-8,16-17H,4-6,9-14H2,(H,19,21)
• InChI Key： VNXAAHRAZNASMY-UHFFFAOYSA-N
• SMILES： C(NCC1CCCN1C1=CC=CC=C1)(=O)CSC1CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(cyclopentylsulfanyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide

Introduction to 2-(cyclopentylsulfanyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide (CAS No. 1797859-73-4)

2-(cyclopentylsulfanyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide, identified by its Chemical Abstracts Service (CAS) number 1797859-73-4, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a cyclopentylsulfanyl group and a phenylpyrrolidinone moiety, linked through an amide bond. The intricate arrangement of these functional groups not only contributes to its distinct chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The structure of 2-(cyclopentylsulfanyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide is highly reminiscent of molecules that have been explored in the quest for novel therapeutic agents. The cyclopentylsulfanyl group, a sulfur-containing heterocycle, is known for its ability to modulate biological pathways through interactions with specific protein targets. In contrast, the phenylpyrrolidinone scaffold is frequently encountered in bioactive molecules due to its role as a pharmacophore in various pharmacological applications. The presence of an amide linkage further enhances the compound's potential to engage with biological systems, as amides are ubiquitous in natural products and drug molecules.

In recent years, there has been a surge in research focused on identifying new scaffolds that can serve as leads for drug development. The molecular architecture of 2-(cyclopentylsulfanyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide aligns well with this trend, as it combines elements that have demonstrated promise in previous studies. For instance, the cyclopentylsulfanyl group has been implicated in the activity of several compounds that exhibit anti-inflammatory and analgesic properties. Similarly, the phenylpyrrolidinone core has been reported to be involved in the mechanism of action of drugs targeting neurological disorders.

One of the most compelling aspects of this compound is its potential to interact with biological targets in multiple ways. The sulfur atom in the cyclopentylsulfanyl group can engage in hydrogen bonding or coordinate with metal ions, depending on the context. Meanwhile, the aromatic ring of the phenylpyrrolidinone moiety can stack with hydrophobic pockets on proteins or bind through π-stacking interactions. These multiple interaction modes suggest that 2-(cyclopentylsulfanyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide could be a versatile scaffold for designing molecules with enhanced binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of molecules like 2-(cyclopentylsulfanyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide with high accuracy. These tools have been instrumental in identifying key interactions between the compound and potential target proteins. For example, molecular docking studies have suggested that this molecule could bind to enzymes involved in metabolic pathways or receptors associated with neurological disorders. Such insights have guided experimental efforts aimed at optimizing its pharmacological properties.

The synthesis of 2-(cyclopentylsulfanyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide presents an interesting challenge due to its complex structure. However, recent developments in synthetic methodology have made it possible to construct such molecules efficiently and with high purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in assembling the various functional groups present in this compound. These advances have not only facilitated the preparation of 1797859-73-4 but also provided a platform for synthesizing analogues with modified properties.

In addition to its synthetic significance, 2-(cyclopentylsulfanyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide has been explored as a starting point for drug discovery programs targeting various diseases. For instance, preliminary studies have indicated that derivatives of this compound may exhibit inhibitory activity against enzymes implicated in cancer progression or inflammatory responses. While these findings are still preliminary, they underscore the potential of this scaffold as a basis for developing novel therapeutics.

The pharmaceutical industry has long recognized the importance of structural diversity in drug discovery efforts. Molecules like 1797859-73-4, with their unique combination of functional groups and structural motifs, offer a rich source of inspiration for medicinal chemists. By leveraging computational tools and synthetic strategies, researchers can rapidly explore the chemical space around this scaffold, identifying new analogues with improved pharmacological profiles.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact selectively with disease-causing targets. The case of 2-(cyclopentylsulfanyl)-N-[ (1 - phen yl py rro lidin - 2 - yl ) m eth yl ] ac eta m ide ( C A S N o . 17 9 7 8 5 9 - 7 3 - 4 ) exemplifies how structural complexity can be harnessed to create innovative therapeutic agents. By combining cutting-edge computational methods with traditional synthetic chemistry, scientists are paving the way for next-generation drugs that offer greater efficacy and fewer side effects.

In conclusion, 1797859 - 73 - 4 represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential for interaction with biological targets make it an attractive scaffold for developing new drugs. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.